Cas no 61330-10-7 (Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester)

61330-10-7 structure
Product name:Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
- diethyl 3-cyano-3-phenylhexanedioate
- NYGHQVIGELMQHF-UHFFFAOYSA-N
- DTXSID70615246
- SCHEMBL11847067
- 61330-10-7
- diethyl beta-cyano-beta-phenyladipate
-
- Inchi: InChI=1S/C17H21NO4/c1-3-21-15(19)10-11-17(13-18,12-16(20)22-4-2)14-8-6-5-7-9-14/h5-9H,3-4,10-12H2,1-2H3
- InChI Key: NYGHQVIGELMQHF-UHFFFAOYSA-N
- SMILES: CCOC(=O)CCC(CC(=O)OCC)(C#N)C1=CC=CC=C1
Computed Properties
- Exact Mass: 303.14713
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.4Ų
- XLogP3: 2.2
Experimental Properties
- PSA: 76.39
Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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